Cas no 2172625-39-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid
• CAS No: 2172625-39-5
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6012169
• PubChem ID: 165876551
• Update Time: 2025-06-08

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]methyl}benzoic acid
• EN300-1530745
• 2172625-39-5

• Inchi： 1S/C28H26N2O5/c1-18(26(31)30-16-19-7-6-8-20(15-19)27(32)33)13-14-29-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-13,15,25H,14,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b18-13+
• InChI Key： FYMNNZCWKKQJCY-QGOAFFKASA-N
• SMILES： O(C(NC/C=C(\C)/C(NCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid (CAS No. 2172625-39-5)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid (CAS No. 2172625-39-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection under mild basic conditions, making it a preferred choice for researchers aiming to develop novel therapeutics and bioactive peptides.

The structural complexity of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid highlights its versatility in drug discovery. Its benzoic acid moiety facilitates conjugation with other molecules, while the 2-methylbut-2-enamidomethyl side chain enhances stability and reactivity. Researchers often search for "Fmoc-protected amino acids" or "CAS 2172625-39-5 applications" to explore its role in synthesizing peptide-based drugs, such as those targeting cancer, autoimmune diseases, and metabolic disorders.

In recent years, the demand for high-purity peptide intermediates has surged due to advancements in personalized medicine and bioconjugation techniques. 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid is frequently discussed in forums focusing on "peptide modification strategies" and "innovative drug delivery systems." Its compatibility with automated synthesizers and compatibility with green chemistry principles further elevate its relevance in modern laboratories.

From an analytical perspective, this compound exhibits unique spectral properties, making it identifiable via HPLC, NMR, and mass spectrometry. Scientists often inquire about "CAS 2172625-39-5 characterization" or "Fmoc-amino acid solubility" to optimize experimental protocols. Its stability under controlled conditions and low toxicity profile align with the growing emphasis on sustainable chemical practices and eco-friendly research methodologies.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has amplified interest in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid. Its role in constructing peptide-drug conjugates (PDCs) and biomarkers is particularly noteworthy. Online queries such as "how to use Fmoc-amino acids in drug development" or "CAS 2172625-39-5 synthesis protocols" reflect its practical significance. Additionally, its application in nanotechnology and biomaterials engineering underscores its cross-disciplinary utility.

Quality control and regulatory compliance are paramount when working with CAS 2172625-39-5. Reputable suppliers provide certificates of analysis (CoA) detailing parameters like purity, melting point, and residual solvents. Researchers prioritize "GMP-grade Fmoc-amino acids" and "scalable peptide synthesis" to ensure reproducibility in large-scale production. The compound's compatibility with continuous flow chemistry also positions it as a candidate for industrial-scale manufacturing.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}benzoic acid (CAS No. 2172625-39-5) is a cornerstone in peptide science, bridging academic research and commercial applications. Its adaptability to emerging trends like AI-driven molecular design and high-throughput screening ensures its enduring relevance. For those exploring "advanced peptide tools" or "CAS 2172625-39-5 suppliers," this compound represents a fusion of innovation and reliability in chemical synthesis.